4-(5-ethyl-1,3,4-thiadiazol-2-yl)-N-(3-methoxyphenyl)piperidine-1-carboxamide

• IUPAC Name: 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-N-(3-methoxyphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C17H22N4O2S/c1-3-15-19-20-16(24-15)12-7-9-21(10-8-12)17(22)18-13-5-4-6-14(11-13)23-2/h4-6,11-12H,3,7-10H2,1-2H3,(H,18,22)
• InChI Key: IIAPYIWDGGJRGK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)C2CCN(CC2)C(=O)NC3=CC(=CC=C3)OC
• Molecular Formula: C17H22N4O2S
• Molecular Weight: 346.4 g/mol

Description

4-(5-ethyl-1,3,4-thiadiazol-2-yl)-N-(3-methoxyphenyl)piperidine-1-carboxamide, also known as ETP-46464, is a small molecule inhibitor that has been studied for its potential use in treating cancer. This compound is a member of the piperidine carboxamide class of drugs and has been shown to have promising results in preclinical studies.

Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

A study by Başoğlu et al. (2013) explored the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties, with a focus on derivatives that include 1,3,4-thiadiazole. These compounds exhibited antimicrobial, antilipase, and antiurease activities, suggesting their potential utility in developing new antimicrobial agents (Başoğlu et al., 2013).

Thiazole-aminopiperidine Hybrid Analogues

Another study conducted by Jeankumar et al. (2013) involved the design and synthesis of thiazole-aminopiperidine hybrid analogues as novel Mycobacterium tuberculosis GyrB inhibitors. The findings highlighted the potential of such compounds in treating tuberculosis, demonstrating the importance of structural modification in enhancing biological activity (Jeankumar et al., 2013).

Antimicrobial and Anti-Inflammatory Agents

Research by Abu‐Hashem et al. (2020) on benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone revealed significant anti-inflammatory and analgesic activities. These compounds, which involve structural elements related to thiadiazoles, exhibited COX-2 selectivity and analgesic activity, suggesting their application in developing anti-inflammatory drugs (Abu‐Hashem et al., 2020).

EGFR Inhibitors for Cancer Therapy

Karayel (2021) conducted a study on benzimidazole derivatives bearing 1,2,4-triazole as EGFR inhibitors, demonstrating their anti-cancer properties through density functional theory and molecular docking. These findings emphasize the role of structural design in targeting specific receptors or enzymes for cancer therapy (Karayel, 2021).